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Compound of Interest

Compound Name: Msh, 4-nle-alpha-

CAS No.: 64887-70-3

Cat. No.: B1602658

Get Quote

Part 1: Operational Alert & Hazard Profile
Immediate Directive: Treat 4-Nle-alpha-MSH (and its analogs like [Nle4, D-Phe7]-alpha-MSH)

as a high-potency bioactive peptide. Unlike standard organic reagents, the primary risk here is

not flammability or acute corrosivity, but biological activity at nanomolar concentrations.

Improper disposal can lead to environmental bio-accumulation or unintended exposure to

personnel.

NEVER dispose of this substance down the drain. NEVER dispose of solid residue in general

trash.

Chemical Identity & Risk Assessment
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Parameter Specification

Chemical Name
[Nle4]-alpha-Melanocyte Stimulating Hormone

(and variants like Melanotan I/II)

CAS Number 75921-69-6 (Common variant [Nle4, D-Phe7])

Physical State Lyophilized White Powder (Hygroscopic)

Solubility Soluble in water, saline, and dilute acetic acid

Bioactivity
Potent agonist for Melanocortin receptors

(MC1R, MC3R, MC4R, MC5R)

Primary Hazard
Bioactive dust inhalation; mucous membrane

absorption.[1][2][3][4]

RCRA Status
Non-listed (Not P or U listed), but managed as

Hazardous Chemical Waste due to bioactivity.

Part 2: Disposal Protocols
The disposal pathway depends entirely on the physical state of the waste. Follow the decision

matrix below to determine the correct workflow.

Workflow 1: Disposal Decision Matrix
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Figure 1: Decision matrix for segregating peptide waste streams based on physical state.

Detailed Methodologies
1. Solid Waste (Pure Powder/Vials)

Context: Expired stock or residual lyophilized powder.

Protocol:

Do not reconstitute for the purpose of disposal. Keep the substance solid to minimize

volume and spill risk.

Cap the original vial tightly. Wrap the cap with Parafilm to prevent fugitive dust.
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Place the vial into a secondary clear, sealable bag (e.g., Ziploc).

Affix a hazardous waste tag labeled: "Toxic Solid - Bioactive Peptide - [Nle4]-alpha-MSH".

Deposit into the lab's Solid Chemical Waste Drum.

Destruction Method: Commercial chemical incineration with flue gas scrubbing.

2. Liquid Waste (Stock Solutions/Reaction Mixtures)

Context: Peptide dissolved in water, DMSO, or Acetonitrile.

Protocol:

Identify the solvent.

Aqueous/Buffer: Segregate into "Aqueous Toxic" waste streams.

Organic (DMSO/Acetonitrile): Segregate into "Organic/Flammable" waste streams.

Neutralization Warning: Do not attempt to "bleach" (oxidize) the waste in the lab unless

explicitly required by your facility's Biosafety Officer. While bleach degrades peptides, it

can create hazardous byproducts with certain solvents (e.g., acetonitrile + bleach = toxic

fumes). Incineration is the preferred destruction method.

Pour waste into the appropriate HDPE or glass carboy.

Rinse the original vessel 3 times with a small volume of solvent; add rinsate to the waste

carboy.

3. Contaminated Debris (Sharps & PPE)

Sharps (Needles/Syringes):

Place directly into a rigid, puncture-proof sharps container.

If the sharps contain gross amounts of liquid (>3% volume), they may need to be flagged

as "Chemical Sharps" rather than standard "Bio-Sharps," depending on local EHS rules.
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Soft Debris (Gloves/Wipes):

Collect in a sealable bag.

Dispose of as Dry Chemical Waste (often a specific bucket in the lab). Do not throw in

regular trash.

Part 3: Spill Response Protocol
In the event of a powder spill, the risk of inhalation is highest. Speed and respiratory protection

are critical.

Spill Cleanup Workflow

1. ALERT & ISOLATE
Notify personnel,

Mark area

2. DON PPE
N95/P100 Mask,

Double Gloves, Goggles

3. CONTAIN
Cover with damp

paper towels (prevents dust)

4. CLEAN
Wipe inward from

periphery

5. DISPOSE
All materials to

Hazardous Waste
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Figure 2: Sequential response for dry powder spills to minimize inhalation risk.

Step-by-Step Cleanup:

Evacuate & Isolate: Clear the immediate area.[5] If the spill is >100mg of powder, consider

evacuating the room to let dust settle.

PPE Up: Wear an N95 or P100 respirator. Bioactive dusts are potent. Double glove (Nitrile).

Wet Method (Critical): Do NOT dry sweep.

Place paper towels over the spill.[6]

Gently wet the towels with water or 10% bleach solution (if solvent compatible) to dampen

the powder.

This prevents aerosolization.[5]

Collection: Scoop up the damp towels and debris. Place in a heavy-duty plastic bag.
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Final Wash: Clean the surface with 10% bleach followed by water to degrade trace residues.

Part 4: Regulatory Compliance (RCRA & EPA)
While 4-Nle-alpha-MSH is not explicitly listed on the EPA's P-list (acutely toxic) or U-list (toxic),

it must be managed under the "General Duty Clause" and typically falls under the umbrella of

"Non-RCRA Regulated Hazardous Waste" in many jurisdictions.

Generator Responsibility: The waste generator (you) is responsible for characterizing the

waste. Due to its pharmacological potency, it meets the criteria for a substance capable of

causing injury/illness.

Storage Limits: Adhere to your facility's Satellite Accumulation Area (SAA) limits (usually <55

gallons, or <1 quart for acutely hazardous waste, though this peptide is rarely classified as

acute in the legal sense, it is best practice to treat it as such).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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MSH]. BenchChem, [2026]. [Online PDF]. Available at:
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4-nle-alpha-msh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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